3-{[3-(1-hydroxyethyl)phenyl]amino}-1-(4-methoxyphenyl)-2-propen-1-one

• IUPAC Name: (E)-3-[3-(1-hydroxyethyl)anilino]-1-(4-methoxyphenyl)prop-2-en-1-one
• InChI: InChI=1S/C18H19NO3/c1-13(20)15-4-3-5-16(12-15)19-11-10-18(21)14-6-8-17(22-2)9-7-14/h3-13,19-20H,1-2H3/b11-10+
• InChI Key: SAHALXKHFAVLJB-ZHACJKMWSA-N
• Canonical SMILES: CC(C1=CC(=CC=C1)NC=CC(=O)C2=CC=C(C=C2)OC)O
• Isomeric SMILES: CC(C1=CC(=CC=C1)N/C=C/C(=O)C2=CC=C(C=C2)OC)O
• Molecular Formula: C18H19NO3
• Molecular Weight: 297.3 g/mol

Description

3-{[3-(1-hydroxyethyl)phenyl]amino}-1-(4-methoxyphenyl)-2-propen-1-one, also known as HPPH, is a chemical compound that has been studied for its potential use in cancer treatment.

Mechanism of Action

3-{[3-(1-hydroxyethyl)phenyl]amino}-1-(4-methoxyphenyl)-2-propen-1-one is a photosensitizer that absorbs light in the near-infrared region. When activated by light, this compound produces reactive oxygen species, such as singlet oxygen, that can damage cellular components and lead to cell death.
Biochemical and Physiological Effects:
Studies have shown that this compound can selectively accumulate in cancer cells and produce cytotoxic effects upon activation by light. This compound has also been shown to induce apoptosis, or programmed cell death, in cancer cells.

Advantages and Limitations for Lab Experiments

One advantage of using 3-{[3-(1-hydroxyethyl)phenyl]amino}-1-(4-methoxyphenyl)-2-propen-1-one as a photosensitizer in PDT is its ability to selectively accumulate in cancer cells, which can reduce damage to healthy tissues. However, the effectiveness of PDT using this compound may be limited by the depth of light penetration into tissues.

Future Directions

Future research on 3-{[3-(1-hydroxyethyl)phenyl]amino}-1-(4-methoxyphenyl)-2-propen-1-one could focus on improving its effectiveness in PDT by developing methods to increase its accumulation in cancer cells or enhancing its ability to produce reactive oxygen species upon activation by light. Other potential applications of this compound could include imaging and diagnosis of cancer.

Synthesis Methods

The synthesis of 3-{[3-(1-hydroxyethyl)phenyl]amino}-1-(4-methoxyphenyl)-2-propen-1-one involves the reaction of 4-methoxyphenylboronic acid with 3-(1-hydroxyethyl)aniline in the presence of a palladium catalyst. The resulting product is then reacted with acetylacetone to yield this compound.

Scientific Research Applications

3-{[3-(1-hydroxyethyl)phenyl]amino}-1-(4-methoxyphenyl)-2-propen-1-one has been studied for its potential use in photodynamic therapy (PDT) for cancer treatment. PDT involves the use of a photosensitizer, such as this compound, which is activated by light to produce reactive oxygen species that can kill cancer cells.